Cas no 1261758-65-9 (3-(Bromomethyl)-4-cyanomandelic acid)

• Product Name: 3-(Bromomethyl)-4-cyanomandelic acid
• CAS No: 1261758-65-9
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 4942854
• Update Time: 2025-05-20

3-(Bromomethyl)-4-cyanomandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-cyanomandelic acid

• Inchi： 1S/C10H8BrNO3/c11-4-8-3-6(9(13)10(14)15)1-2-7(8)5-12/h1-3,9,13H,4H2,(H,14,15)
• InChI Key： RDNDPQLRJQSXBV-UHFFFAOYSA-N
• SMILES： BrCC1=C(C#N)C=CC(=C1)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 1.1
• Topological Polar Surface Area: 81.3

Additional information on 3-(Bromomethyl)-4-cyanomandelic acid

3-(Bromomethyl)-4-cyanomandelic Acid: A Versatile Chemical Intermediate for Pharmaceutical Research

3-(Bromomethyl)-4-cyanomandelic acid (CAS No. 1261758-65-9) is an important chemical intermediate with significant applications in pharmaceutical synthesis and medicinal chemistry research. This compound, characterized by its bromomethyl and cyano functional groups, serves as a key building block for the development of various bioactive molecules.

The molecular structure of 3-(Bromomethyl)-4-cyanomandelic acid makes it particularly valuable in drug discovery processes. Researchers frequently utilize this compound in the synthesis of chiral pharmaceutical intermediates, where its mandelic acid backbone provides excellent stereochemical control. Recent studies have highlighted its potential in developing CNS-targeting therapeutics, aligning with current research trends in neurological disorders treatment.

In organic synthesis laboratories, 3-(Bromomethyl)-4-cyanomandelic acid demonstrates remarkable versatility. Its bromomethyl group serves as an excellent leaving group for nucleophilic substitution reactions, while the cyano functionality offers opportunities for further derivatization. These properties make it particularly valuable for constructing complex molecular architectures found in many modern pharmaceuticals.

The compound's physicochemical properties have been extensively studied to optimize its applications. With a molecular weight of 284.09 g/mol, 3-(Bromomethyl)-4-cyanomandelic acid typically appears as a white to off-white crystalline powder. Its solubility profile makes it suitable for various organic synthesis conditions, particularly in polar aprotic solvents commonly used in pharmaceutical manufacturing.

Current market trends show increasing demand for high-purity 3-(Bromomethyl)-4-cyanomandelic acid, especially from contract research organizations and pharmaceutical development companies. The growing interest in personalized medicine and targeted drug delivery systems has further boosted its relevance in modern drug development pipelines.

Quality control measures for 3-(Bromomethyl)-4-cyanomandelic acid typically involve advanced analytical techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These stringent quality standards ensure the compound meets the requirements for GMP-grade pharmaceutical intermediates, making it suitable for preclinical and clinical research applications.

Researchers working with 3-(Bromomethyl)-4-cyanomandelic acid should be aware of its optimal storage conditions. The compound maintains stability when stored in cool, dry environments, protected from light and moisture. Proper handling procedures are essential to preserve its chemical integrity and ensure consistent performance in synthetic applications.

The synthesis of 3-(Bromomethyl)-4-cyanomandelic acid typically involves multi-step organic transformations starting from readily available precursors. Recent process optimization efforts have focused on improving atom economy and reducing environmental impact, reflecting the pharmaceutical industry's commitment to green chemistry principles.

In medicinal chemistry applications, 3-(Bromomethyl)-4-cyanomandelic acid has shown particular promise in the development of enzyme inhibitors and receptor modulators. Its structural features allow for efficient incorporation into various pharmacophores, making it valuable for designing compounds with improved bioavailability and target specificity.

Future research directions for 3-(Bromomethyl)-4-cyanomandelic acid include exploring its potential in bioconjugation chemistry and prodrug development. These emerging applications align with current pharmaceutical industry needs for more sophisticated drug delivery systems and targeted therapeutics.

For researchers sourcing 3-(Bromomethyl)-4-cyanomandelic acid, it's crucial to work with reputable suppliers who can provide comprehensive analytical data and certificates of analysis. The compound's purity and consistency are critical factors that can significantly impact research outcomes and reproducibility in pharmaceutical development.

The global market for pharmaceutical intermediates like 3-(Bromomethyl)-4-cyanomandelic acid continues to expand, driven by increasing R&D investments in innovative drug development. Market analysts project steady growth in demand for such specialized building blocks, particularly in regions with strong biopharmaceutical sectors.

When handling 3-(Bromomethyl)-4-cyanomandelic acid in laboratory settings, researchers should follow standard chemical safety protocols. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation systems should be employed to ensure safe working environments.

Recent scientific literature has highlighted novel applications of 3-(Bromomethyl)-4-cyanomandelic acid in asymmetric synthesis and chiral resolution techniques. These developments underscore the compound's continuing relevance in modern organic chemistry and drug discovery efforts.

For formulation scientists, 3-(Bromomethyl)-4-cyanomandelic acid presents interesting opportunities in salt selection and polymorph screening studies. Its multiple functional groups allow for various solid-state modifications, which can be crucial for optimizing drug product performance.

The intellectual property landscape surrounding 3-(Bromomethyl)-4-cyanomandelic acid continues to evolve, with several patents disclosing novel synthetic routes and applications. Researchers should conduct thorough patent searches before developing new applications to ensure freedom to operate in their intended markets.

As the pharmaceutical industry increasingly focuses on complex small molecules and targeted therapies, intermediates like 3-(Bromomethyl)-4-cyanomandelic acid will likely maintain their importance. The compound's unique combination of reactivity and structural features positions it well for future innovations in drug design and development.